Cas no 216959-34-1 (Ethyl N-(tert-Butoxycarbonyl)oxamate)
216959-34-1 structure
Product Name:Ethyl N-(tert-Butoxycarbonyl)oxamate
CAS No:216959-34-1
MF:C9H15NO5
MW:217.219103097916
MDL:MFCD01631201
CID:253174
PubChem ID:2733665
Update Time:2024-10-31
Ethyl N-(tert-Butoxycarbonyl)oxamate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-((tert-butoxycarbonyl)amino)-2-oxoacetate
- Acetic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
- ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxoacetate
- Ethyl N-(tert-butoxycarbonyl)oxamate
- Ethyl N-Boc-oxamidate
- ETHYL N-BOC-OXAMATE
- n-boc ethyl oxamate
- CS-0089486
- ethyl 2-(tert-butoxycarbonylamino)-2-oxoacetate
- DSDQWJVXMDHQLK-UHFFFAOYSA-N
- Ethyl N-Boc-oxamidate, >=97.0%
- tert-butoxycarbonylamino-oxo-acetic acid ethyl ester
- A4662
- DTXSID80369965
- ethyl 2-(tert-butoxycarbonylamino)-2-oxo-acetate
- Ethyl2-((tert-butoxycarbonyl)amino)-2-oxoacetate
- SY258112
- AC-6512
- AS-38804
- MFCD01631201
- ethyl 2-(tert-butoxycarbonyl)-2-oxoacetate
- 216959-34-1
- ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-OXOACETATE
- AKOS015915332
- Acetic acid, [[(1,1-dimethylethoxy)carbonyl]amino]oxo-, ethyl ester
- SCHEMBL1294994
- FT-0687223
- ethyl 2-{[(tert-butoxy)carbonyl]amino}-2-oxoacetate
- ethyln-(tert-butoxycarbonyl)oxamate
- EN300-316943
- J-014237
- Ethyl N-(tert-Butoxycarbonyl)oxamate
-
- MDL: MFCD01631201
- Inchi: 1S/C9H15NO5/c1-5-14-7(12)6(11)10-8(13)15-9(2,3)4/h5H2,1-4H3,(H,10,11,13)
- InChI Key: DSDQWJVXMDHQLK-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OCC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.09500
- Monoisotopic Mass: 217.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.4
- Topological Polar Surface Area: 81.7A^2
Experimental Properties
- Color/Form: Colorless to Yellow Liquid
- Density: 1.142
- Melting Point: 115-120 °C
- Boiling Point: 132-136 °C/0.1 mmHg
- Flash Point: °C
- Refractive Index: n20/D 1.449
- PSA: 81.70000
- LogP: 0.99170
- Solubility: Not available
Ethyl N-(tert-Butoxycarbonyl)oxamate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264;P270;P301+P312;P330;P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: S26; S36
- FLUKA BRAND F CODES:10
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Risk Phrases:R36/37/38
Ethyl N-(tert-Butoxycarbonyl)oxamate Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl N-(tert-Butoxycarbonyl)oxamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 68485-1/G |
ETHYL N-BOC-OXAMATE |
216959-34-1 | 95% | 1g |
$47 | 2023-09-16 | |
| AstaTech | 68485-5/G |
ETHYL N-BOC-OXAMATE |
216959-34-1 | 95% | 5g |
$197 | 2023-09-16 | |
| AstaTech | 68485-25/G |
ETHYL N-BOC-OXAMATE |
216959-34-1 | 95% | 25g |
$797 | 2023-09-16 | |
| TRC | E937425-50mg |
Ethyl N-(tert-Butoxycarbonyl)oxamate |
216959-34-1 | 50mg |
45.00 | 2021-08-13 | ||
| TRC | E937425-100mg |
Ethyl N-(tert-Butoxycarbonyl)oxamate |
216959-34-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E937425-500mg |
Ethyl N-(tert-Butoxycarbonyl)oxamate |
216959-34-1 | 500mg |
$104.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK124-200mg |
Ethyl N-(tert-Butoxycarbonyl)oxamate |
216959-34-1 | 95% | 200mg |
181.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK124-1g |
Ethyl N-(tert-Butoxycarbonyl)oxamate |
216959-34-1 | 95% | 1g |
632.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK124-50mg |
Ethyl N-(tert-Butoxycarbonyl)oxamate |
216959-34-1 | 95% | 50mg |
82.0CNY | 2021-07-14 | |
| Apollo Scientific | OR953671-1g |
Ethyl [(tert-butoxycarbonyl)amino](oxo)acetate |
216959-34-1 | 95% | 1g |
£98.00 | 2024-05-23 |
Ethyl N-(tert-Butoxycarbonyl)oxamate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
216959-34-1 (Ethyl N-(tert-Butoxycarbonyl)oxamate) Related Products
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- 111652-20-1(tert-Butyl 2-((tert-butoxycarbonyl)amino)acetate)
- 197579-95-6(Glycine,N-[(1,1-dimethylethoxy)carbonyl]-, 1-methylethyl ester)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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